Cas no 302936-40-9 ((E)-N,N-dimethyl-N'-2-methyl-5-(4-methylphenyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-ylmethanimidamide)

• Product Name: (E)-N,N-dimethyl-N'-2-methyl-5-(4-methylphenyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-ylmethanimidamide
• CAS No: 302936-40-9
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 6483181
• Update Time: 2025-07-14

(E)-N,N-dimethyl-N'-2-methyl-5-(4-methylphenyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-ylmethanimidamide Chemical and Physical Properties

Names and Identifiers

• (E)-N,N-dimethyl-N'-2-methyl-5-(4-methylphenyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-ylmethanimidamide
• (E)-N,N-dimethyl-N-(2-methyl-4-oxo-5-(p-tolyl)thieno[2,3-d]pyrimidin-3(4H)-yl)formimidamide
• Thieno[2,3-d]pyrimidin-4(3H)-one, 3-[[(dimethylamino)methylene]amino]-2-methyl-5-(4-methylphenyl)-

• Inchi： 1S/C17H18N4OS/c1-11-5-7-13(8-6-11)14-9-23-16-15(14)17(22)21(12(2)19-16)18-10-20(3)4/h5-10H,1-4H3
• InChI Key： SWVHMMRMIULNDA-UHFFFAOYSA-N
• SMILES： C1(C)N(N=CN(C)C)C(=O)C2C(C3=CC=C(C)C=C3)=CSC=2N=1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 478.6±47.0 °C(Predicted)
• pka: 3.47±0.20(Predicted)

Additional information on (E)-N,N-dimethyl-N'-2-methyl-5-(4-methylphenyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-ylmethanimidamide

Latest Research on (E)-N,N-dimethyl-N'-2-methyl-5-(4-methylphenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-ylmethanimidamide (CAS: 302936-40-9) in Chemical Biology and Medicine

The compound (E)-N,N-dimethyl-N'-2-methyl-5-(4-methylphenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-ylmethanimidamide (CAS: 302936-40-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This thienopyrimidine derivative has garnered significant attention due to its potential applications in drug discovery, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the most notable findings in recent research is the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that (E)-N,N-dimethyl-N'-2-methyl-5-(4-methylphenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-ylmethanimidamide exhibits selective inhibition against specific kinase isoforms, with IC50 values in the nanomolar range. This selectivity is attributed to its unique binding mode, as revealed by X-ray crystallography and molecular docking studies.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as an anti-inflammatory agent. In vivo studies using murine models have shown that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory conditions. Furthermore, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, underscores its potential as a lead compound for further development.

The synthesis of (E)-N,N-dimethyl-N'-2-methyl-5-(4-methylphenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-ylmethanimidamide has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing previous challenges in large-scale production. These advancements are crucial for facilitating future preclinical and clinical studies.

Despite these promising findings, challenges remain. For instance, the compound's off-target effects and long-term toxicity profiles require further investigation. Ongoing research aims to address these issues through structural modifications and comprehensive safety assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, (E)-N,N-dimethyl-N'-2-methyl-5-(4-methylphenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-ylmethanimidamide (CAS: 302936-40-9) represents a versatile and potent molecule with significant potential in drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in synthesis and characterization, positions it as a valuable candidate for further exploration. Future studies will likely focus on optimizing its therapeutic index and expanding its applications to other disease areas.